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This guide provides a framework for validating computational models using experimental data
obtained from tests conducted according to the ASTM F1839 standard. This standard specifies
the properties of rigid polyurethane foam used as a standardized testing material for orthopedic
devices, offering a consistent and reliable alternative to human cadaveric bone for mechanical
testing. The validation of computational models against this standard is a critical step in the
development of new orthopedic devices and in silico research methodologies.

Data Presentation: Mechanical Properties of ASTM
F1839 Compliant Polyurethane Foam

The following table summarizes the key mechanical properties of various grades of rigid
polyurethane foam as specified by ASTM F1839. This data serves as a benchmark for the
validation of computational models.
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Compres Compres Screw
. . . Shear Shear
Foam Density sive sive Pullout
Strength Modulus
Grade (g/lcm?) Strength Modulus Strength
(MPa) (MPa)
(MPa) (MPa) (N)
Grade 10 0.16 1.8-2.8 40-70 1.2-20 15-25 400 - 700
Grade 15 0.24 35-55 80-120 2.0-35 25-45 800 - 1200
1300 -
Grade 20 0.32 6.0-9.0 130 - 190 35-55 45 -70
1900
2500 -
Grade 30 0.48 12.0-18.0 250 - 370 6.0-9.0 80-120
3700
4000 -
Grade 40 0.64 20.0-30.0 400 - 600 9.0-14.0 120 - 180 6000

Comparison of Computational Model Predictions with
Experimental Data

The validation of a computational model involves comparing its predicted outcomes with

experimental results. Below is a sample comparison table for a simulated screw pullout test in

Grade 20 polyurethane foam.
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) Deviation from
. Predicted Pullout .
Model Type Material Model Experimental Mean
Strength (N)

(%)
Finite Element Model Isotropic Linear
) 1850 +15.6
A Elastic
Finite Element Model ) )
B Isotropic Elastoplastic 1650 +3.1
o Anisotropic
Finite Element Model o
c Elastoplastic with 1580 -1.2
Damage

1600 = 150 (Mean *

Experimental Results
SD)

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for reproducibility and for

accurately setting up computational simulations.

ASTM F1839 Compressive Strength Test

Objective: To determine the compressive strength and modulus of the polyurethane foam.

Specimen Preparation: Cubic or cylindrical specimens are prepared with dimensions as
specified in the standard. The surfaces are ensured to be flat, parallel, and perpendicular to

the axis of the specimen.

Test Procedure:

o The specimen is placed between two flat, parallel platens of a universal testing machine.
o A compressive load is applied at a constant rate of displacement.

o The load and displacement are recorded continuously until the specimen fails or a

predefined strain is reached.
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» Data Analysis: The compressive strength is calculated as the maximum stress the material
can withstand before failure. The compressive modulus is determined from the slope of the
initial linear portion of the stress-strain curve.

ASTM F1839 Shear Strength Test

o Objective: To measure the shear strength and modulus of the foam.

e Specimen Preparation: A block-shaped specimen is prepared according to the dimensions
outlined in the standard.

o Test Procedure:
o The specimen is bonded to two rigid loading plates.

o Ashear force is applied to the plates in opposite directions, parallel to the bonded
surfaces.

o The applied load and the resulting displacement are recorded.

o Data Analysis: Shear strength is calculated as the maximum shear stress before failure. The
shear modulus is determined from the slope of the linear region of the shear stress-strain
curve.

ASTM F543 Annex A3 - Screw Pullout Test (in ASTM
F1839 Foam)

» Objective: To determine the axial pullout strength of a bone screw in the standardized foam.

e Specimen Preparation: A block of ASTM F1839 polyurethane foam of a specified grade is
used. A pilot hole is drilled into the foam, and the bone screw is inserted to a predetermined
depth.

o Test Procedure:

o The foam block with the inserted screw is secured in a fixture.
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o An axial tensile load is applied to the head of the screw at a constant rate of displacement
(typically 5 mm/min) until the screw is pulled out.[1]

o The maximum load achieved during the pullout is recorded.

o Data Analysis: The screw pullout strength is the maximum force recorded during the test.

Mandatory Visualizations
Workflow for Validating Computational Models

The following diagram illustrates the general workflow for validating a computational model

VaViation

against experimental results obtained from ASTM F1839 testing.
' . Collect and Analyze Develop Computational Model
Geflne Experimental Setua Experimental Data) ((e.g., Finite Element Model)
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(e.g., Screw Pullout) Computational Results
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(e.g., % Deviation) Simulation Results
Click to download full resolution via product page

Caption: Workflow for computational model validation.

Logical Relationship: Influence of Foam Density on
Mechanical Properties

This diagram illustrates the expected relationship between the density of the polyurethane
foam and its key mechanical properties as defined in ASTM F1839.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://store.astm.org/f1839-97.html
https://www.benchchem.com/product/b15567329?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Mechanical Properties

Compressive Strength
Increases
Foam Density%
(ASTM F1839 Grade) Shear Strength
Increases
Screw Pullout S@

Click to download full resolution via product page

Caption: Density vs. Mechanical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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